Cas no 89278-00-2 (2-Naphthaleneacetonitrile, 1-nitro-)
2-Naphthaleneacetonitrile, 1-nitro-, is a nitrated aromatic compound featuring a naphthalene backbone with an acetonitrile substituent and a nitro group at the 1-position. This structure imparts reactivity useful in organic synthesis, particularly in the preparation of dyes, pharmaceuticals, and agrochemical intermediates. The nitro group enhances electrophilic properties, facilitating further functionalization, while the nitrile moiety offers versatility in condensation and cyclization reactions. Its stability under standard conditions ensures reliable handling and storage. The compound is valued for its role in constructing complex heterocyclic frameworks, making it a practical choice for researchers in fine chemical and material science applications.
89278-00-2 structure
Product Name:2-Naphthaleneacetonitrile, 1-nitro-
CAS No:89278-00-2
MF:C12H8N2O2
MW:212.204122543335
CID:605484
PubChem ID:1484259
Update Time:2025-06-07
2-Naphthaleneacetonitrile, 1-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 2-Naphthaleneacetonitrile, 1-nitro-
- 2-(1-nitronaphthalen-2-yl)acetonitrile
- AKOS004910499
- MFCD00664630
- 2-(1-nitro-2-naphthyl)acetonitrile
- 89278-00-2
- 7L-744
- DTXSID90363292
-
- MDL: MFCD00664630
- Inchi: 1S/C12H8N2O2/c13-8-7-10-6-5-9-3-1-2-4-11(9)12(10)14(15)16/h1-6H,7H2
- InChI Key: LDLAUIORAXTLOB-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C(CC#N)=CC=C2C=CC=CC2=1)=O
Computed Properties
- Exact Mass: 212.059
- Monoisotopic Mass: 212.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 69.6Ų
2-Naphthaleneacetonitrile, 1-nitro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 7L-744-1MG |
2-(1-nitro-2-naphthyl)acetonitrile |
89278-00-2 | >90% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | 7L-744-5MG |
2-(1-nitro-2-naphthyl)acetonitrile |
89278-00-2 | >90% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | 7L-744-10MG |
2-(1-nitro-2-naphthyl)acetonitrile |
89278-00-2 | >90% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | 7L-744-50MG |
2-(1-nitro-2-naphthyl)acetonitrile |
89278-00-2 | >90% | 50mg |
£102.00 | 2025-02-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650013-2g |
2-(1-Nitronaphthalen-2-yl)acetonitrile |
89278-00-2 | 98% | 2g |
¥18417.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650013-5g |
2-(1-Nitronaphthalen-2-yl)acetonitrile |
89278-00-2 | 98% | 5g |
¥23294.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1650013-10g |
2-(1-Nitronaphthalen-2-yl)acetonitrile |
89278-00-2 | 98% | 10g |
¥34927.00 | 2024-04-26 |
2-Naphthaleneacetonitrile, 1-nitro- Related Literature
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1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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